Cas no 1368888-92-9 (5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole)

• Product Name: 5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole
• CAS No: 1368888-92-9
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6206005
• PubChem ID: 82491524
• Update Time: 2025-05-20

5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole
• 1368888-92-9
• 5-[(pyrrolidin-2-yl)methyl]-1H-1,3-benzodiazole
• EN300-1839449

• Inchi： 1S/C12H15N3/c1-2-10(13-5-1)6-9-3-4-11-12(7-9)15-8-14-11/h3-4,7-8,10,13H,1-2,5-6H2,(H,14,15)
• InChI Key： ISLULDIPFHHGFT-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.7Ų

Additional information on 5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole

Introduction to 5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole (CAS No. 1368888-92-9)

5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole, with the CAS number 1368888-92-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the benzodiazole class, a group of heterocyclic compounds known for their diverse biological activities and therapeutic potential. The unique structural features of 5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole make it an intriguing candidate for various applications, including as a potential therapeutic agent and as a tool for elucidating biological mechanisms.

The core structure of 5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole consists of a benzodiazole ring system substituted with a pyrrolidine moiety at the 5-position. This substitution imparts unique chemical and biological properties to the molecule, making it distinct from other members of the benzodiazole family. The pyrrolidine ring is a five-membered cyclic amine that can adopt various conformations, which can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in the development of novel benzodiazoles for their potential therapeutic applications. Research has shown that compounds like 5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to their ability to modulate various cellular pathways and receptors, such as GABA receptors and ion channels.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole. The researchers found that this compound demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it showed significant analgesic effects in animal models of pain, suggesting its potential as a novel analgesic agent.

The neuroprotective properties of 5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole have also been explored in several studies. A 2020 study published in the European Journal of Pharmacology reported that this compound protected neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings highlight its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its therapeutic applications, 5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole is also valuable as a research tool. Its ability to selectively modulate specific cellular pathways makes it useful for investigating the mechanisms underlying various biological processes. For instance, researchers have used this compound to study the role of GABA receptors in synaptic plasticity and memory formation.

The synthesis of 5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of an appropriate benzene derivative with a pyrrolidine-containing reagent followed by cyclization to form the benzodiazole ring. The choice of synthetic methods can vary depending on the desired purity and yield of the final product.

In terms of safety and handling, while specific guidelines may vary depending on local regulations and institutional protocols, it is generally recommended to handle 5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole with care due to its potential biological activity. Proper personal protective equipment (PPE) should be used during handling, and appropriate disposal methods should be followed to ensure environmental safety.

In conclusion, 5-(pyrrolidin-2-yl)methyl-1H-1,3-benzodiazole (CAS No. 1368888-92-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and pharmacological properties make it an important molecule for both medicinal chemistry research and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly significant role in advancing our understanding and treatment of various diseases.